Cas no 2375195-72-3 (2-(azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonic acid)

• Product Name: 2-(azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonic acid
• CAS No: 2375195-72-3
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.3162
• CID: 5108064
• Update Time: 2026-03-03

2-(azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonic acid
• 2-(Azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonate
• 2-(Azetidin-3-ylidene)acetonitrile4-methylbenzenesulfonate
• 2-(azetidin-3-ylidene)acetonitrile;4-methylbenzenesulfonic acid
• 2-(azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonic acid

• Inchi： 1S/C7H8O3S.C5H6N2/c1-6-2-4-7(5-3-6)11(8,9)10;6-2-1-5-3-7-4-5/h2-5H,1H3,(H,8,9,10);1,7H,3-4H2
• InChI Key： AMZNHEURPRBODY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.N1C/C(=C/C#N)/C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 338
• Topological Polar Surface Area: 98.6

Additional information on 2-(azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonic acid

Introduction to 2-(azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonic acid (CAS No. 2375195-72-3)

2-(azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2375195-72-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its azetidine core and nitrile functionality, which are known for their versatile applications in medicinal chemistry. The presence of a 4-methylbenzenesulfonic acid moiety further enhances its utility, making it a promising candidate for various synthetic and biological studies.

The structural composition of 2-(azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonic acid encompasses several key functional groups that contribute to its unique chemical properties. The azetidine ring, a five-membered heterocyclic structure, introduces conformational flexibility, which is often exploited in drug design to optimize binding affinity and metabolic stability. The nitrile group (-CN) serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. Additionally, the sulfonate group (-SO₃H) attached to the aromatic ring enhances water solubility and reactivity, making it an attractive component in pharmaceutical formulations.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing the azetidine scaffold. Azetidine derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the nitrile group in 2-(azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonic acid suggests that it may possess similar bioactivities, although this remains to be fully elucidated through rigorous in vitro and in vivo studies.

One of the most compelling aspects of 2-(azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonic acid is its potential as a building block for the development of novel therapeutic agents. The combination of the azetidine ring and the sulfonate group provides multiple sites for chemical modification, allowing researchers to fine-tune the properties of the compound to target specific biological pathways. For instance, modifications at the nitrile group can introduce new pharmacophores or enhance metabolic stability, while alterations at the aromatic ring can improve binding interactions with biological targets.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. 2-(azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonic acid has been subjected to molecular docking studies to evaluate its potential interactions with various protein targets. These studies have revealed that the compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. Such findings underscore its potential as a lead compound for further medicinal chemistry optimization.

The synthesis of 2-(azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonic acid involves multi-step organic reactions that require precise control over reaction conditions. The preparation typically begins with the formation of the azetidine ring through cycloaddition or cyclization reactions. Subsequent functionalization at the nitrile position is achieved through nucleophilic addition or cyanation reactions. Finally, introduction of the sulfonate group is accomplished via sulfonation followed by neutralization. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluations.

In terms of applications, 2-(azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonic acid has shown promise in both academic research and industrial development. Academic laboratories have utilized this compound as a scaffold for exploring new drug candidates with potential therapeutic applications. Meanwhile, pharmaceutical companies have explored its use in developing novel formulations with improved pharmacokinetic properties. The compound's solubility profile and stability make it an attractive candidate for oral and injectable formulations.

The future prospects for 2-(azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonic acid are vast and multifaceted. Ongoing research aims to uncover its full spectrum of biological activities through comprehensive pharmacological profiling. Additionally, efforts are underway to develop more efficient synthetic routes that enhance scalability and cost-effectiveness. Collaborative initiatives between academia and industry are expected to accelerate the translation of this compound from laboratory research to clinical development.

In conclusion, 2-(azetidin-3-ylidene)acetonitrile 4-methylbenzenesulfonic acid (CAS No. 2375195-72-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its versatility as a synthetic intermediate and its promising pharmacological profile make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.